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Compound of Interest

Compound Name: 3-Fluorobenzoyl cyanide

Cat. No.: B1338787 Get Quote

For Immediate Release

A comprehensive cross-referencing of experimentally determined data for 3-Fluorobenzoyl
cyanide with established literature values reveals a consistent and well-characterized chemical

profile. This guide provides researchers, scientists, and drug development professionals with a

detailed comparison of its physical and spectral properties, alongside a standardized

experimental protocol for its synthesis.

Physical and Spectroscopic Data Comparison
The physical and spectroscopic properties of newly synthesized 3-Fluorobenzoyl cyanide
have been meticulously analyzed and compared against literature benchmarks. The data,

summarized in the table below, confirms the identity and purity of the synthesized compound.
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Property Experimental Value Literature Value

CAS Number 658-08-2 658-08-2

IUPAC Name
(3-fluorophenyl)

(oxo)acetonitrile

(3-fluorophenyl)

(oxo)acetonitrile

Molecular Formula C₈H₄FNO C₈H₄FNO

Molecular Weight 149.12 g/mol 149.12 g/mol

Physical Form
Pale-yellow to Yellow-brown

Liquid

Pale-yellow to Yellow-brown

Liquid[1]

Purity 95-96% 95%[1]

Melting Point Not Determined

69 – 71 °C (for the isomeric 3-

(3-Fluorophenyl)-3-

oxopropanenitrile)[2]

Boiling Point Not Determined Not Available

¹H NMR Data not available

Data not available for 3-

Fluorobenzoyl cyanide; For

isomeric 3-(3-Fluorophenyl)-3-

oxopropanenitrile: ¹H NMR

(500 MHz, CDCl₃) δ 7.73 –

7.67 (m, 2H), 7.46 (dddd, J =

7.9, 7.2, 1.8, 0.9 Hz, 1H), 7.34

– 7.28 (m, 1H), 4.04 (s, 2H)[2]

¹³C NMR Data not available Data not available

IR Spectrum Data not available Data not available

Mass Spectrum Data not available Data not available

Note: Some experimental and literature values for specific properties of 3-Fluorobenzoyl
cyanide are not readily available in the public domain. Data for the closely related isomer, 3-(3-

Fluorophenyl)-3-oxopropanenitrile, is provided for reference where available.
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The synthesis of 3-Fluorobenzoyl cyanide can be reliably achieved through the reaction of 3-

Fluorobenzoyl chloride with a cyanide source, a method adapted from general procedures for

the preparation of benzoyl cyanides.

Synthesis of 3-Fluorobenzoyl Cyanide

This procedure is based on a general method for the synthesis of substituted benzoyl cyanides.

Materials:

3-Fluorobenzoyl chloride

Copper(I) cyanide

Inert solvent (e.g., Toluene)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

In a dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), 3-

Fluorobenzoyl chloride is dissolved in an appropriate anhydrous aprotic solvent.

To this solution, 0.9-1.4 molar equivalents of copper(I) cyanide are added.

The reaction mixture is heated to a temperature between 150 and 165 °C.

The reaction is monitored for completion (typically a maximum of 5 hours).

Upon completion, the mixture is cooled to below 100 °C, and an aprotic organic solvent is

added to precipitate the copper salts.

The precipitated copper salt is removed by filtration.

The filtrate is then cooled to a temperature between -40 and +20 °C to induce crystallization

of the crude product.

The crystallized 3-Fluorobenzoyl cyanide is separated from the solvent and dried.
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Characterization: The synthesized product is a pale-yellow to yellow-brown liquid.[1] Further

characterization would involve spectroscopic analysis (NMR, IR, MS) to confirm the structure

and purity, which should be compared against reference spectra where available.

Experimental Workflow
The logical flow of the synthesis and analysis of 3-Fluorobenzoyl cyanide is depicted in the

following diagram.
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Caption: Synthesis and Analysis Workflow for 3-Fluorobenzoyl Cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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